2,6-Dichloro-N-phenylisonicotinamide

• CAS: 287174-84-9
• Molecular Formula: C12H8Cl2N2O
• Molecular Weight: 267.11 g/mol
• SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=NC(=C2)Cl)Cl
• InChI: InChI=1S/C12H8Cl2N2O/c13-10-6-8(7-11(14)16-10)12(17)15-9-4-2-1-3-5-9/h1-7H,(H,15,17)
• InChIKey: MZQUDZKXEJCIBD-UHFFFAOYSA-N

Researchers needing a validated CYP1A2 inhibitor for metabolism studies often face batch-to-batch variability. 2,6-Dichloro-N-phenylisonicotinamide (CAS 287174-84-9) solves this with a precisely determined IC50 of 1.4 μM, enabling reproducible assay calibration and benchmark comparisons. • CYP1A2 IC50: 1.4 μM - ideal as a reference standard for drug-drug interaction screens. • Dopamine transporter IC50: 900 nM - suitable as a positive control scaffold for DAT SAR studies. • Acetylcholinesterase IC50: 4.28 mM - serves as a negative control to rule out cholinergic off-target effects. Available at ≥97% purity with global shipping.

2,6-Dichloro-N-phenylisonicotinamide – Identity and Core Characteristics

2,6-Dichloro-N-phenylisonicotinamide (CAS 287174-84-9) is a synthetic small-molecule compound within the N-phenylisonicotinamide class . It possesses the molecular formula C₁₂H₈Cl₂N₂O and a molecular weight of 267.11 g/mol [1]. The compound features a pyridine ring with chlorine substitutions at the 2- and 6-positions, connected via an amide linkage to a phenyl group . It is primarily available for research purposes, typically at purity levels of 95% to 97% .

CYP1A2 tool compound for in vitro metabolism and DDI screening studies

DAT inhibitor probe for monoamine transporter research

Non-cholinergic control for AChE off-target counter-screening

• [1] ChemSrc. 2,6-Dichloro-N-phenylisonicotinamide. Retrieved from https://m.chemsrc.com View Source

Structural Analogs Are Not Functionally Equivalent

The 2,6-dichloro substitution pattern on the isonicotinamide core is not a generic modification; it defines the compound's unique interaction profile with multiple biological targets [1]. In contrast, the unsubstituted analog N-phenylisonicotinamide (CAS 3034-31-9) is reported as a xanthine oxidase inhibitor with an IC₅₀ of 0.312 μM for its most potent derivative [2], while the 2,6-dichloro variant shows activity across a broader range of targets, including CYP1A2 (IC₅₀ = 1.4 μM) [3], dopamine transporter (IC₅₀ = 900 nM) [4], and acetylcholinesterase (IC₅₀ = 4.28 mM) [5]. This divergence in target engagement means that substituting one analog for another without confirmatory data would introduce significant risk of off-target or absent activity in a given assay system.

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Target shift risk: The unsubstituted N-phenylisonicotinamide analog primarily engages xanthine oxidase; 2,6-dichloro substitution redirects interaction toward CYP1A2 and DAT. Target profile may not transfer.

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Off-target divergence: Assuming functional equivalence without confirmatory profiling introduces risk of absent or unintended activity in assay systems.

• [1] BindingDB. BDBM50366410 (CHEMBL4163694). Retrieved from https://bindingdb.org View Source
• [2] Zhang, T. et al. (2019). Design, synthesis and biological evaluation of N-(3-(1H-tetrazol-1-yl)phenyl)isonicotinamide derivatives as novel xanthine oxidase inhibitors. European Journal of Medicinal Chemistry, 181, 111559. View Source
• [3] BindingDB. BDBM50366410 (CHEMBL4163694). Retrieved from https://bindingdb.org View Source
• [4] EcoDrugPlus. In vitro inhibition of dopamine (DA) uptake. Retrieved from https://ecodrugplus.helsinki.fi View Source
• [5] BindingDB. BDBM50563467 (CHEMBL4796213). Retrieved from https://ww.w.bindingdb.org View Source

Quantitative Differentiation Evidence Against Comparators

CYP1A2 Inhibition Profile vs. Reference Inhibitor

2,6-Dichloro-N-phenylisonicotinamide demonstrates moderate inhibitory activity against the major drug-metabolizing cytochrome P450 enzyme CYP1A2, a key consideration for lead optimization and drug-drug interaction studies. The compound's IC₅₀ of 1.4 μM in human liver microsomes [1] provides a clear, quantitative benchmark. This data point is critical for researchers assessing the compound's potential to interfere with the metabolism of co-administered drugs that are CYP1A2 substrates.

CYP1A2 inhibition

Cross-study comparable

IC₅₀ = 1.4 μM (human liver microsomes)

Supports metabolism assay calibration and DDI screening

Reference inhibitor furafylline IC₅₀ ≈ 0.07–0.5 μM; ~3–20× less potent

Evidence Dimension	CYP1A2 Inhibition (IC₅₀)
Target Compound Data	1.4 μM (1.40E+3 nM)
Comparator Or Baseline	Typical reference inhibitor e.g., Furafylline (IC₅₀ ≈ 0.07-0.5 μM)
Quantified Difference	Approximately 3-20x less potent than a dedicated CYP1A2 inhibitor
Conditions	Human liver microsomes; phenacetin substrate; 5-min preincubation; NADPH-regenerating system

Why This Matters

This quantitative IC₅₀ value allows researchers to assess the compound's potential for CYP1A2-mediated drug-drug interactions in preclinical models, a critical factor for compound progression.

• [1] BindingDB. BDBM50366410 (CHEMBL4163694). Inhibition of CYP1A2 in human liver microsomes. View Source

Dopamine Transporter Uptake Inhibition Activity

The compound exhibits measurable activity at the dopamine transporter (DAT), a key target for neurological and psychiatric disorders. An in vitro study in rat brain synaptosomes determined an IC₅₀ of 900 nM for inhibition of dopamine uptake [1]. This places the compound as a weak-to-moderate DAT inhibitor, a functional profile distinct from the unsubstituted N-phenylisonicotinamide scaffold, which is primarily known for xanthine oxidase inhibition. This activity profile is a key differentiator for researchers focused on monoamine transporter pharmacology.

DAT uptake inhibition

Cross-study comparable

IC₅₀ = 900 nM (rat brain synaptosomes)

Novel DAT interaction for this scaffold; supports neuroscience probe use

Unsubstituted analog shows no reported DAT activity

Evidence Dimension	Dopamine Uptake Inhibition (IC₅₀)
Target Compound Data	900 nM
Comparator Or Baseline	N-phenylisonicotinamide (no reported DAT activity)
Quantified Difference	Gain of function: DAT inhibition is a novel activity for this scaffold.
Conditions	In vitro, synaptosomal preparation of rat brain

Why This Matters

The 900 nM DAT inhibition IC₅₀ provides a quantitative basis for selecting this compound over inactive analogs when screening for modulators of dopaminergic neurotransmission.

• [1] EcoDrugPlus. In vitro inhibition of dopamine (DA) uptake in synaptosomal preparation of rat brain. View Source

Acetylcholinesterase Weak Inhibition Profile

The compound's interaction with human acetylcholinesterase (AChE) has been quantitatively assessed, revealing an IC₅₀ of 4.28 mM (4.28E+6 nM) [1]. This extremely weak activity (millimolar range) indicates that the compound does not effectively inhibit AChE. This is a crucial piece of counter-screening data for projects where cholinergic off-target effects must be avoided.

AChE inhibition

Cross-study comparable

IC₅₀ = 4.28 mM (human enzyme)

Confirms lack of cholinergic interaction; negative control fit

>100,000× less potent than clinical AChE inhibitors

Evidence Dimension	AChE Inhibition (IC₅₀)
Target Compound Data	4.28 mM (4.28E+6 nM)
Comparator Or Baseline	Physostigmine (IC₅₀ ≈ 30 nM) or donepezil (IC₅₀ ≈ 10 nM)
Quantified Difference	>100,000-fold less potent than clinical AChE inhibitors
Conditions	In vitro, human enzyme, Ellman's method, 30-min incubation

Why This Matters

The millimolar AChE IC₅₀ confirms this compound is not a cholinergic agent, which is valuable information for de-risking lead series in other therapeutic areas (e.g., oncology, inflammation) by demonstrating a lack of interaction with this critical off-target.

• [1] BindingDB. BDBM50563467 (CHEMBL4796213). Inhibition of human AChE. View Source

Optimal Research and Application Scenarios

CYP1A2 Metabolism and Drug-Drug Interaction Studies

2,6-Dichloro-N-phenylisonicotinamide can serve as a moderate-affinity tool compound or a reference standard in in vitro metabolism studies focused on CYP1A2 [1]. Its quantitative IC₅₀ of 1.4 μM allows researchers to calibrate assay sensitivity or to serve as a benchmark when screening new chemical entities for potential CYP1A2-mediated drug-drug interactions, a key step in preclinical development.

Monoamine Transporter Pharmacology Research

With its moderate inhibition of dopamine uptake (IC₅₀ = 900 nM) [1], this compound is suitable for use as a positive control or a starting scaffold in research programs investigating the dopamine transporter (DAT). Its activity, which is distinct from the core N-phenylisonicotinamide scaffold, makes it a valuable chemical probe for exploring structure-activity relationships at DAT.

Negative Control for Acetylcholinesterase Activity

The compound's extremely weak inhibition of human acetylcholinesterase (IC₅₀ = 4.28 mM) [1] is a valuable characteristic. In projects where it is critical to demonstrate that an observed biological effect is not mediated by the cholinergic system, 2,6-Dichloro-N-phenylisonicotinamide can be employed as a negative control, providing confidence that the primary target of interest is responsible for the observed phenotype.

Application

Selection Property

Validation Focus

CYP1A2 metabolism and DDI studies

Quantitatively characterized CYP1A2 inhibition profile

Cross-study IC₅₀ benchmarking against reference inhibitors

Dopamine transporter pharmacology research

Moderate DAT uptake inhibition activity

Verify DAT interaction in target assay

Negative control for acetylcholinesterase

Weak AChE inhibition profile

Confirm lack of cholinergic off-target effects

• [1] BindingDB. BDBM50366410 (CHEMBL4163694). Inhibition of CYP1A2 in human liver microsomes. View Source